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Chiral oxazolidinones, often referred to as Evans' auxiliaries, are a cornerstone of modern
asymmetric synthesis.[1][2] Their rigid heterocyclic structure provides a predictable and
effective scaffold for controlling the stereochemical outcome of a wide range of chemical
transformations, including alkylations, aldol reactions, and Michael additions.[1][2] The
substituent at the 4-position of the oxazolidinone ring is crucial in creating a specific chiral
environment that directs the approach of incoming reagents, leading to the formation of one
enantiomer in preference to the other.

(4R)-4-propyl-1,3-oxazolidin-2-one is a member of this important class of compounds. While
specific physical property data for this particular analog is not extensively published, its
properties can be reliably inferred from well-characterized and commercially available analogs
such as (4R)-4-isopropyl-1,3-oxazolidin-2-one and (S)-4-benzyl-2-oxazolidin-2-one. This guide
will focus on the physical properties of these representative compounds to provide a robust
understanding of the entire class.

Core Physical Properties: A Comparative Analysis
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The physical properties of a chiral auxiliary are critical for its practical application. They

influence reaction setup, workup procedures, purification, and storage. The following table

summarizes the key physical properties of two common (4R)-substituted-1,3-oxazolidin-2-ones.

(4R)-4-isopropyl-

(S)-4-benzyl-1,3-

(4R)-4-propyl-1,3-

Property 1,3-oxazolidin-2- L L
oxazolidin-2-one oxazolidin-2-one
one
CAS Number 95530-58-8[3][4] 90719-32-7[5] 157922-13-9[6]
Molecular Formula CeH11NO2[3][4] C10H11NO2[7] CeH11NO2[6]
Molecular Weight 129.16 g/mol [3][4] 177.20 g/mol [7] 143.17 g/mol
) ) White to light yellow -
Appearance White solid[3][8] Not specified
crystal powder[5]
Melting Point 70-73 °C[3] 86-88 °C[5] Not specified
Boiling Point 249 °CJ[3] Not specified Not specified
- Slightly soluble in ) -
Solubility Insoluble in water[5] Not specified
water[3]
_ . [a]20/D +17° (c=6 in [a]20/D -63° (c=1 in N
Optical Rotation Not specified

ethanol)[9]

chloroform)

Note: Data for (4R)-4-propyl-1,3-oxazolidin-2-one is limited. The molecular weight is calculated,

and other properties are not readily available in published literature.

In-Depth Analysis of Key Physical Properties

Melting Point and Crystalline Structure

The sharp melting point range of these compounds is indicative of their high purity. The

crystalline nature of oxazolidinones is advantageous for purification by recrystallization, a

common technique to obtain enantiomerically pure material.

Experimental Protocol: Determination of Melting Point via Differential Scanning Calorimetry

(DSC)
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e Sample Preparation: A small amount of the crystalline sample (1-5 mg) is accurately weighed
into an aluminum DSC pan.

e Instrument Setup: The DSC instrument is calibrated using a standard with a known melting
point (e.g., indium).

o Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen
atmosphere.

» Data Analysis: The melting point is determined as the onset or peak of the endothermic
transition in the DSC thermogram.

Solubility: Implications for Reaction and Workup

The solubility of the chiral auxiliary is a critical factor in the choice of reaction solvent. While
generally having low solubility in water, they are soluble in a range of common organic solvents
such as tetrahydrofuran (THF), dichloromethane (DCM), and ethyl acetate. This allows for a
broad scope of reaction conditions. The low water solubility simplifies the workup procedure, as
the auxiliary and its derivatives can be readily extracted into an organic phase.

Optical Rotation: A Measure of Enantiomeric Purity

Optical rotation is a fundamental property of chiral molecules and is used to confirm the
stereochemical integrity of the auxiliary. The specific rotation is a characteristic value for a
given enantiomer under defined conditions (concentration, solvent, wavelength, and
temperature).

Experimental Protocol: Measurement of Optical Rotation

o Solution Preparation: A precise concentration of the sample is prepared in a specified solvent
(e.g., 1 g/100 mL in chloroform).

o Polarimeter Setup: The polarimeter is calibrated and the sample cell (with a defined path
length) is filled with the solution.

o Measurement: The angle of rotation of plane-polarized light (typically at the sodium D-line,
589 nm) is measured.
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» Calculation: The specific rotation is calculated using the formula: [a] = a / (I * ¢), where a is
the observed rotation, | is the path length in decimeters, and c is the concentration in g/mL.

Structural Elucidation and Spectral Properties

Spectroscopic techniques are indispensable for confirming the structure and purity of (4R)-4-
propyl-1,3-oxazolidin-2-one and its analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the molecular structure. The chemical shifts
and coupling constants of the protons on the oxazolidinone ring are characteristic and can be
used to confirm the relative stereochemistry.

Infrared (IR) Spectroscopy

The IR spectrum of an oxazolidinone is characterized by a strong absorption band
corresponding to the carbonyl (C=0) stretching vibration, typically in the range of 1750-1780
cm~L,

Synthesis and Application Workflow

The effective use of (4R)-4-propyl-1,3-oxazolidin-2-one in asymmetric synthesis follows a well-
defined workflow. The diagram below illustrates the key stages, from acylation of the auxiliary
to cleavage of the chiral product.
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Figure 1: General workflow for the application of (4R)-4-propyl-1,3-oxazolidin-2-one in
asymmetric synthesis.

Safety and Handling

As with all laboratory chemicals, proper safety precautions should be taken when handling
(4R)-4-propyl-1,3-oxazolidin-2-one and its analogs.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.[10]

¢ Handling: Avoid inhalation of dust and contact with skin and eyes.[8][11] Use in a well-
ventilated area.[8]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[3]

Conclusion

(4R)-4-propyl-1,3-oxazolidin-2-one, as a member of the Evans' auxiliary family, is a valuable
tool for asymmetric synthesis. While direct physical property data for this specific compound is
limited, a comprehensive understanding of its behavior can be gained from its well-studied
analogs. The physical properties discussed in this guide are fundamental to the successful
design and execution of stereoselective reactions, enabling the synthesis of complex chiral
molecules with high enantiomeric purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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